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Compound of Interest

Compound Name: Cyclodecanone

Cat. No.: B073913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of cyclodecanone (C10H180). The information is compiled from critically evaluated data and
established experimental methodologies, offering a valuable resource for professionals in
research, development, and pharmaceutical sciences.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of cyclodecanone. These
values are essential for understanding the compound's behavior in various chemical and
physical processes, including reaction kinetics, phase transitions, and formulation
development.

Table 1: Enthalpic and Entropic Properties of Cyclodecanone
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Property

Symbol

Value

Units

Phase

Reference

Standard
Molar
Enthalpy of
Formation

AfH®

-363.4+1.8

kJ/mol

Liquid

[1](2]

Standard
Molar
Enthalpy of

Combustion

AcH°

-6144.3 +1.7

kJ/mol

Liquid

[1](2]

Standard
Molar
Enthalpy of

Vaporization

AvapH°

58.37 £ 0.63

kJ/mol

[2]

Molar
Enthalpy of
Fusion

AfusH

Not Available

kJ/mol

Solid to
Liquid

Ideal Gas
Heat
Capacity

Cp,gas

See Cheméo

J/mol-K

Gas

[3]

Standard
Gibbs Free
Energy of
Formation

AfG®

See Cheméo

kJ/mol

[3]

Entropy

S

See
NIST/TRC

J/mol-K

Ideal Gas &
Liquid

[4]

Table 2: Physical and Phase Transition Properties of Cyclodecanone
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Property Symbol Value Units Conditions Reference
Melting Point Tfus 296.0 K - [2]
Boiling Point Tholl 509.2 K 1 atm [2]
Boiling Point
(Reduced Thoilr 379.7 K 1.60 kPa [5]
Pressure)
Vapor See )

P kPa Function of T [4]
Pressure NIST/TRC
Densit see /mL Functionof T [4]

ensi m unction o
Y P NIST/TRC g

Experimental Protocols

Detailed methodologies for determining the key thermodynamic properties of cyclodecanone
are outlined below. These protocols are based on established experimental techniques for
organic compounds.

Determination of Heat Capacity and Enthalpy of Fusion
by Differential Scanning Calorimetry (DSC)

Objective: To measure the heat capacity of solid and liquid cyclodecanone and its enthalpy of
fusion.

Methodology:

o Sample Preparation: A sample of high-purity cyclodecanone (typically 5-10 mg) is
accurately weighed into an aluminum DSC pan. The pan is hermetically sealed. An empty,
sealed aluminum pan is used as a reference.

 Instrument Setup: A differential scanning calorimeter is calibrated for temperature and
enthalpy using high-purity standards (e.g., indium).

o Experimental Run:
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o The sample and reference pans are placed in the DSC cell.

o The temperature is initially held at a temperature below the expected melting point (e.g.,
273 K) to establish a stable baseline.

o The sample is then heated at a constant rate (e.g., 10 K/min) through its melting point to a
temperature above the melting point (e.g., 323 K).

o The differential heat flow to the sample and reference is recorded as a function of
temperature.

o Data Analysis:

o The heat capacity is determined from the heat flow signal in the regions before and after
the melting transition.

o The enthalpy of fusion is calculated by integrating the area of the melting peak.

Determination of Vapor Pressure by the Knudsen
Effusion Method

Objective: To determine the vapor pressure of solid cyclodecanone at various temperatures.
Methodology:

o Sample Preparation: A small amount of solid cyclodecanone is placed in a Knudsen
effusion cell, which is a small container with a precisely machined small orifice of known
area. The cell is weighed accurately.

 Instrument Setup: The Knudsen cell is placed in a thermostatted-vacuum chamber. The
mass loss is monitored in real-time using a high-precision microbalance.

o Experimental Run:
o The chamber is evacuated to a high vacuum.

o The Knudsen cell is heated to and maintained at a series of constant temperatures.
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o At each temperature, the rate of mass loss due to the effusion of vapor through the orifice
is measured.

o Data Analysis:

o The vapor pressure (P) at each temperature (T) is calculated using the Knudsen equation:
P = (dm/dt) * (1/A) * sqrt(2tRT/M) where dm/dt is the rate of mass loss, A is the orifice
area, R is the ideal gas constant, and M is the molar mass of cyclodecanone.

o The enthalpy of sublimation can be determined from the slope of a plot of In(P) versus 1/T
(the Clausius-Clapeyron equation).

Determination of Enthalpy of Vaporization by the
Transpiration Method

Objective: To measure the enthalpy of vaporization of liquid cyclodecanone.
Methodology:

o Sample Preparation: A sample of cyclodecanone is placed in a saturator tube, which is
packed with an inert material (e.g., glass beads) to increase the surface area for
vaporization.

e Instrument Setup: The saturator is placed in a temperature-controlled furnace. A stream of an
inert carrier gas (e.g., nitrogen or argon) with a precisely controlled flow rate is passed
through the saturator.

o Experimental Run:

o

The saturator is heated to a desired temperature.

o

The carrier gas is passed through the saturator at a known, constant flow rate. The gas
becomes saturated with the vapor of cyclodecanone.

(¢]

The vapor-saturated gas stream is then passed through a cold trap to condense the
cyclodecanone.
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o The amount of condensed cyclodecanone is determined gravimetrically or by a suitable
analytical technique (e.g., gas chromatography).

o Data Analysis:

o The partial pressure of cyclodecanone in the saturated gas stream is calculated from the
amount of condensed vapor and the total volume of the carrier gas passed through the
system.

o By measuring the vapor pressure at different temperatures, the enthalpy of vaporization
can be determined using the Clausius-Clapeyron equation.

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of the
thermodynamic properties of cyclodecanone.
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Caption: Experimental workflow for determining thermodynamic properties of cyclodecanone.

Interrelation of Thermodynamic Properties
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The following diagram illustrates the logical relationships between key thermodynamic
properties of cyclodecanone.
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Click to download full resolution via product page

Caption: Relationship between key thermodynamic properties of cyclodecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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